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Compound of Interest

Compound Name: H-Asp(OtBu)-OMe.HCI

Cat. No.: B555412

For Researchers, Scientists, and Drug Development Professionals

This guide provides an in-depth overview of the safety and handling precautions for H-
Asp(OtBu)-OMe.HCI (L-Aspatrtic acid a-methyl ester 3-tert-butyl ester hydrochloride), a
common reagent in peptide synthesis and other areas of chemical research. Adherence to
these guidelines is crucial for ensuring personnel safety and maintaining the integrity of
experimental work.

Chemical and Physical Properties

H-Asp(OtBu)-OMe.HCIl is a derivative of L-aspartic acid where the side chain carboxylic acid is
protected as a tert-butyl ester and the alpha-carboxylic acid is protected as a methyl ester. This
protection scheme is common in solid-phase peptide synthesis (SPPS).
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Property Data

CAS Number 2673-19-0

Molecular Formula CoH1sCINOa

Molecular Weight 239.70 g/mol

Appearance White to off-white solid/powder
Melting Point 170-175 °C

Soluble in DMSO, Chloroform,

Solubility ]
Dichloromethane, Ethyl Acetate, Acetone

Hazard Identification and GHS Classification

While specific toxicity data for H-Asp(OtBu)-OMe.HCI is not readily available, the compound is
classified based on its potential hazards. The parent compound, L-aspartic acid, has low acute
toxicity. However, as a chemical reagent, H-Asp(OtBu)-OMe.HCI should be handled with care.

GHS Pictograms:

lwialt text

Signal Word: Warning
Hazard Statements:

H302: Harmful if swallowed.

H315: Causes skin irritation.

H319: Causes serious eye irritation.

H335: May cause respiratory irritation.
Precautionary Statements:

e P261: Avoid breathing dust/fume/gas/mist/vapors/spray.
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e P280: Wear protective gloves/protective clothing/eye protection/face protection.

e P301+P312: IF SWALLOWED: Call a POISON CENTER or doctor/physician if you feel
unwell.

e P302+P352: IF ON SKIN: Wash with plenty of soap and water.

o P305+P351+P338: IF IN EYES: Rinse cautiously with water for several minutes. Remove
contact lenses, if present and easy to do. Continue rinsing.

Toxicological Data

Specific quantitative toxicity data for H-Asp(OtBu)-OMe.HCI is not available. The data for the
parent compound, L-aspartic acid, is provided for reference. It is important to note that the
toxicological properties of the derivative may differ.

Substance Test Type Species Route Value
L-Aspartic Acid LD50 Rat Oral > 5,000 mg/kg
L-Aspartic Acid LD50 Rabbit Dermal > 5,000 mg/kg

At very high concentrations, aspartate can act as an excitotoxin, leading to neuronal damage
through overstimulation of NMDA receptors.

Personal Protective Equipment (PPE)

Appropriate PPE must be worn at all times when handling H-Asp(OtBu)-OMe.HCI to minimize
exposure.
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Protection Type

Recommended Equipment

Eye/Face Protection

Tightly fitting safety goggles with side-shields
conforming to EN 166 (EU) or NIOSH (US). A
face shield may be appropriate for larger

quantities or when there is a risk of splashing.

Skin Protection

Chemical-resistant, impervious gloves (e.g.,
nitrile, neoprene). A lab coat or chemical-
resistant apron should be worn. Ensure gloves
are inspected prior to use and removed

correctly.

Respiratory Protection

For operations that may generate dust or
aerosols, a NIOSH-approved respirator with a
particulate filter (e.g., N95) or a full-face
respirator should be used if exposure limits are
exceeded. Work should be conducted in a well-
ventilated area, preferably a chemical fume
hood.

First Aid Measures

In the event of exposure, immediate action is critical.
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Exposure Route First Aid Protocol

Move the victim to fresh air. If breathing is

) difficult, give oxygen. If not breathing, give

Inhalation . o ] ) )
artificial respiration. Seek immediate medical

attention.

Immediately remove all contaminated clothing.
i Wash the affected area with soap and plenty of
Skin Contact ) )
water for at least 15 minutes. Seek medical

attention if irritation develops or persists.

Immediately flush eyes with plenty of water for

at least 15 minutes, occasionally lifting the
Eye Contact upper and lower eyelids. Remove contact

lenses if present and easy to do. Continue

rinsing. Seek immediate medical attention.

Do NOT induce vomiting. Never give anything
) by mouth to an unconscious person. Rinse
Ingestion . . . .
mouth with water. Seek immediate medical

attention.

Storage and Disposal

Proper storage and disposal are essential for safety and to maintain the quality of the reagent.

o Storage: Store in a tightly closed container in a cool, dry, and well-ventilated area.
Recommended storage temperatures are typically 4°C for short-term and -20°C for long-term
storage, away from moisture.

» Disposal: Dispose of waste in accordance with local,
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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